Cas no 4437-70-1 (4,5-Dimethyl-1,3-dioxol-2-one)

• Product name: 4,5-Dimethyl-1,3-dioxol-2-one
• CAS No: 4437-70-1
• MF: C₅H₈O₃
• MW: 116.11522
• MDL: MFCD00060135
• CID: 1518373
• PubChem ID: 536113

4,5-Dimethyl-1,3-dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolan-2-one, 4,5-dimethyl-
• 4,5-Dimethyl-1,3-dioxolan-2-one
• Carbonic acid 2,3-butanediyl
• 4,5-Dimethyl-1,3-dioxol-2-one
• AS-83014
• MFCD00060135
• E77694
• SCHEMBL137875
• 4,5-Dimethyl-1,3-dioxolan-2-one #
• EN300-7605151
• 2,3-butylene carbonate
• 65941-76-6
• trans-4,5-dimethyl-1,3-dioxolan-2-one
• A901118
• 4437-70-1
• 1,2-Dimethylethylene carbonate
• 2,3-Butanediol cyclic carbonate
• Carbonic acid, cyclic 1,2-dimethylethylene ester

• MDL： MFCD00060135
• Inchi： InChI=1S/C5H8O3/c1-3-4(2)8-5(6)7-3/h3-4H,1-2H3
• InChI Key： LWLOKSXSAUHTJO-UHFFFAOYSA-N
• SMILES： CC1C(OC(=O)O1)C

Computed Properties

• Exact Mass: 116.04734
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53